Cas no 919030-67-4 (3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919030-67-4
• MF: C₂₃H₂₁N₅O₃
• MW: 415.444544553757
• CID: 6072294
• PubChem ID: 16811974
• Update Time: 2025-07-31

3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-benzyl-6-(2-hydroxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• VU0606450-1
• 3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F3234-0725
• AKOS000754329
• 919030-67-4

• Inchi： 1S/C23H21N5O3/c1-14-15(2)28-19-20(24-22(28)27(14)17-11-7-8-12-18(17)29)25(3)23(31)26(21(19)30)13-16-9-5-4-6-10-16/h4-12,29H,13H2,1-3H3
• InChI Key： BXSSLICYPFFKOC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4O[H])C(C([H])([H])[H])=C(C([H])([H])[H])N32)N(C([H])([H])[H])C(N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 415.16443955g/mol
• Monoisotopic Mass: 415.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Exploring 3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919030-67-4): Structure, Applications, and Research Insights

The compound 3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919030-67-4) represents a fascinating class of heterocyclic molecules with a unique imidazo[1,2-g]purine core. Its intricate structure combines a benzyl group, a hydroxyphenyl moiety, and multiple methyl substitutions, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential due to its structural similarity to bioactive purine derivatives, which are pivotal in cellular signaling and enzyme modulation.

In recent years, the scientific community has focused on imidazo[1,2-g]purine derivatives for their diverse pharmacological properties. The presence of the 2-hydroxyphenyl group in this compound suggests potential antioxidant and metal-chelating capabilities, aligning with current trends in neurodegenerative disease research. Meanwhile, the benzyl substitution may enhance lipophilicity, a critical factor in drug design for improved blood-brain barrier penetration—a hot topic in CNS drug development.

From a synthetic perspective, the 1,6,7-trimethyl configuration in CAS 919030-67-4 offers steric control points for selective functionalization. This feature is particularly valuable in the context of fragment-based drug discovery (FBDD), where researchers frequently search for "modifiable scaffolds for kinase inhibitors" or "purine analogs with tunable properties." The compound's dione moiety further provides hydrogen-bonding sites, making it relevant to queries about "hydrogen-bond donor-acceptor balance in lead optimization."

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR, addressing common search terms such as "HPLC methods for imidazopurine analysis" or "structural elucidation of polycyclic nitrogen systems." Its stability under physiological pH ranges (a frequent concern in "preclinical compound stability studies") has also been investigated, with preliminary data suggesting compatibility with oral administration routes.

Beyond pharmaceutical applications, 3-benzyl-8-(2-hydroxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione shows promise in materials science. The conjugated system formed by its imidazo[1,2-g]purine core responds to UV-Vis excitation, sparking interest in "organic semiconductor precursors" and "fluorescent probes for bioimaging"—two rapidly growing research areas. Computational studies (often searched as "DFT calculations for purine derivatives") predict interesting electronic properties that could be exploited in optoelectronic devices.

Environmental considerations are also part of the discourse around this compound. Recent publications have examined its biodegradation pathways in response to queries about "green chemistry approaches for nitrogen heterocycles." The hydroxyphenyl group may facilitate photodegradation, a feature increasingly important for compounds designed with environmental fate in mind.

In conclusion, CAS 919030-67-4 exemplifies how complex heterocyclic systems bridge multiple scientific disciplines. Its structural features address contemporary research needs—from targeted drug design to sustainable material development—making it a compelling subject for further investigation. As synthetic methodologies advance (a perennial search topic like "C-H activation in purine functionalization"), this compound's versatility will likely uncover new applications across chemistry and biology.